Cas no 68386-29-8 (Benzothiazole, 2-methyl-5-(methylthio)-)

• Product Name: Benzothiazole, 2-methyl-5-(methylthio)-
• CAS No: 68386-29-8
• MF: C₉H₉NS₂
• MW: 195.30445933342
• CID: 839395
• PubChem ID: 10954473
• Update Time: 2025-06-14

Benzothiazole, 2-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-methyl-5-(methylthio)-
• 2-methyl-5-methylsulfanyl-1,3-benzothiazole
• 2-METHYL-5-METHYLTHIOBENZOTHIAZOLE
• 2-Methyl-5-methylthio-benzothiazole
• FT-0612976
• F9995-1841
• AKOS026705710
• SCHEMBL6140766
• 2-Methyl-5-(methylthio)benzo[d]thiazole
• 68386-29-8
• 2-methyl-5-(methylsulfanyl)-1,3-benzothiazole
• EN300-7831890
• DTXSID50449627
• A855362

• Inchi： 1S/C9H9NS2/c1-6-10-8-5-7(11-2)3-4-9(8)12-6/h3-5H,1-2H3
• InChI Key： DKCBZKUWJRXHQW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)SC

Computed Properties

• Exact Mass: 195.01800
• Monoisotopic Mass: 195.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 48-50°C
• PSA: 66.43000
• LogP: 3.32660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazole, 2-methyl-5-(methylthio)-

Comprehensive Overview of Benzothiazole, 2-methyl-5-(methylthio)- (CAS No. 68386-29-8)

Benzothiazole, 2-methyl-5-(methylthio)- (CAS No. 68386-29-8) is a sulfur-containing heterocyclic compound that has garnered significant attention in industrial and research applications. This compound belongs to the benzothiazole family, known for its versatile chemical properties and wide-ranging utility. With the growing demand for specialized chemicals in sectors like agrochemicals, pharmaceuticals, and material science, 2-methyl-5-(methylthio)benzothiazole has emerged as a compound of interest due to its unique structural features and functional adaptability.

The molecular structure of Benzothiazole, 2-methyl-5-(methylthio)- incorporates a thiazole ring fused with a benzene ring, further substituted with a methyl group at the 2-position and a methylthio group at the 5-position. This configuration imparts distinct electronic and steric properties, making it valuable for applications such as corrosion inhibitors, polymer stabilizers, and intermediates in organic synthesis. Recent studies highlight its potential in green chemistry initiatives, where its derivatization can lead to eco-friendly alternatives for traditional industrial processes.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for heterocyclic compounds like 68386-29-8. Researchers are investigating catalytic pathways and solvent-free reactions to minimize environmental impact. Additionally, the compound’s role in advanced material science is being explored, particularly in the development of conductive polymers and photoactive materials. These applications align with the global push toward renewable energy and smart materials, making 2-methyl-5-(methylthio)benzothiazole a subject of cutting-edge research.

From an industrial perspective, Benzothiazole, 2-methyl-5-(methylthio)- is often utilized as a flavor and fragrance intermediate, contributing to the synthesis of complex aromatic compounds. Its sulfur moiety enhances its binding affinity in catalytic systems, a feature leveraged in the production of high-value chemicals. Furthermore, its stability under varying pH conditions makes it suitable for formulations in specialty chemicals and performance additives.

In the context of user-searched queries, common questions include: "What are the applications of 68386-29-8 in agrochemicals?" or "How is 2-methyl-5-(methylthio)benzothiazole synthesized?" Addressing these, the compound’s derivatives are employed in crop protection agents due to their bioactivity, while modern synthesis routes emphasize atom economy and reduced waste. Another frequent inquiry revolves around its safety profile and regulatory status, which underscores the importance of adhering to standardized handling protocols and environmental guidelines.

Looking ahead, the demand for Benzothiazole, 2-methyl-5-(methylthio)- is expected to rise, driven by innovations in functional materials and green chemistry. Its integration into circular economy models, where waste minimization and resource efficiency are prioritized, further enhances its relevance. As industries continue to seek sustainable alternatives, this compound’s adaptability positions it as a key player in the future of chemical innovation.